5-(4-hydroxybenzylidene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(4-hydroxyphenyl)methylidene]-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H13NO2S2/c1-11-2-6-13(7-3-11)18-16(20)15(22-17(18)21)10-12-4-8-14(19)9-5-12/h2-10,19H,1H3/b15-10-
• InChI Key: HVBAAFLVYDBWPY-GDNBJRDFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)O)SC2=S
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)O)/SC2=S
• Molecular Formula: C17H13NO2S2
• Molecular Weight: 327.4 g/mol

Description

5-(4-hydroxybenzylidene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one, commonly known as HMTT, is a thiazolidinone derivative that has gained attention in scientific research due to its potential therapeutic applications. HMTT has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

HMTT exerts its effects through various mechanisms, including the inhibition of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immunity. HMTT has also been shown to activate the Nrf2 pathway, which plays a crucial role in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
HMTT has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and suppression of angiogenesis. HMTT has also been shown to reduce inflammation and oxidative stress, which are involved in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using HMTT in lab experiments is its ease of synthesis and availability. HMTT has also been shown to have low toxicity and high stability, making it a suitable candidate for various applications. However, one limitation of using HMTT is its poor solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on HMTT, including the development of more efficient synthesis methods and the investigation of its potential therapeutic applications in various disease models. Further studies are also needed to elucidate the mechanisms underlying the effects of HMTT and to optimize its pharmacological properties. In addition, the development of HMTT derivatives may lead to the discovery of more potent and selective compounds with improved therapeutic profiles.

Scientific Research Applications

HMTT has been studied for its potential therapeutic applications, including its anti-inflammatory, antioxidant, and antitumor properties. HMTT has been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress in various studies. Additionally, HMTT has demonstrated antitumor effects in several cancer cell lines, making it a potential candidate for cancer therapy.